Cas no 1255718-09-2 (Ethyl 2-[3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate;dihydrochloride)

• Product Name: Ethyl 2-[3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate;dihydrochloride
• CAS No: 1255718-09-2
• MF: C₈H₁₆Cl₂N₄O₂
• MW: 271.144239425659
• CID: 2191763
• Update Time: 2023-08-07

Ethyl 2-[3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(1-Amino-ethyl)-4h-[1,2,4]triazol-3-yl]-acetic acid ethyl ester hydrochloride(1:2)
• [5-(1-aminoethyl)-4h-[1,2,4]triazol-3-yl]acetic acid ethyl ester dihydrochloride
• Ethyl 2-[3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate;dihydrochloride

• Inchi： 1S/C8H14N4O2.2ClH/c1-3-14-7(13)4-6-10-8(5(2)9)12-11-6;;/h5H,3-4,9H2,1-2H3,(H,10,11,12);2*1H
• InChI Key： ROHYDELVEKIJHT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(CC1NN=C(C(C)N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Topological Polar Surface Area: 93.9